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Compound of Interest

Compound Name: Benzene, propoxy-

Cat. No.: B152792 Get Quote

Essential Safety and Logistics for Handling
Propoxybenzene
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potentially hazardous chemicals like Propoxybenzene

(also known as Benzene, propoxy-). This guide provides essential, step-by-step safety and

logistical information, including operational and disposal plans, to foster a secure research

environment.

Personal Protective Equipment (PPE)
When handling Propoxybenzene, a comprehensive approach to personal protection is critical

to minimize exposure and ensure safety. The following personal protective equipment should

be utilized.[1][2]

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from splashes

or sprays of Propoxybenzene.[1][3]

Face Shield: In situations with a higher risk of splashing or when handling larger quantities, a

face shield should be worn in addition to safety goggles to provide broader protection for the

face.[3][4]
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Skin Protection:

Gloves: Chemical-resistant gloves are essential.[1] Disposable nitrile gloves can offer short-

term protection.[3] For prolonged contact, it is advisable to consult the glove manufacturer's

resistance guide to select the most appropriate material.

Laboratory Coat: A lab coat should be worn to protect the skin and clothing from

contamination.[1][3]

Closed-toe Shoes: Always wear shoes that fully cover the feet to prevent exposure from

spills.[3]

Respiratory Protection:

Fume Hood: Propoxybenzene should be handled in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors.[1]

Respirator: If working outside of a fume hood or if there is a potential for exposure to exceed

permissible limits, appropriate respiratory protection should be used in accordance with a

comprehensive respiratory protection program.[3][5]

Quantitative Data Summary
The following table summarizes key quantitative data for Propoxybenzene for easy reference

and comparison.

Property Value

Molecular Formula C9H12O

Molecular Weight 136.19 g/mol [6]

Boiling Point 189.9 ± 0.0 °C at 760 mmHg[1]

Melting Point -28 °C[1]

Density 0.9 ± 0.1 g/cm³[1]
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A systematic approach to handling and disposing of Propoxybenzene is crucial for maintaining

a safe laboratory environment.

1. Preparation and Handling:

Training: Before handling Propoxybenzene, ensure all personnel are thoroughly trained on

its hazards and the proper handling procedures.[7]

Fume Hood: Always handle Propoxybenzene inside a certified chemical fume hood to control

vapor inhalation.[1]

Ignition Sources: Keep Propoxybenzene away from heat, sparks, and open flames as it may

be flammable.[1]

Spill Kit: Ensure a spill kit appropriate for flammable solvents is readily accessible.

2. Storage:

Containers: Store Propoxybenzene in tightly closed, properly labeled containers.[1]

Location: Keep in a cool, dry, and well-ventilated area, away from incompatible materials

such as oxidizing agents.[1]

Refrigeration: For long-term storage, refrigeration may be recommended.[1]

3. Disposal Plan:

Waste Collection: Collect waste Propoxybenzene and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, sealed, and clearly labeled hazardous waste

container.

Regulations: All disposal procedures must adhere to local, state, and federal environmental

regulations.[1] Contact your institution's environmental health and safety (EHS) department

for specific guidance on hazardous waste disposal.

Prohibited Disposal: Do not dispose of Propoxybenzene down the drain or in regular trash.[1]
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Experimental Workflow for Safe Handling of
Propoxybenzene

Start: Planning Experiment

1. Hazard Assessment
- Review SDS
- Identify Risks

2. Select & Don PPE
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat

3. Prepare Work Area
- Verify Fume Hood Operation

- Remove Ignition Sources

4. Chemical Handling
- Dispense in Fume Hood
- Keep Containers Closed

5. Storage
- Tightly Sealed Container

- Cool, Ventilated Area

If not all used

6. Waste Collection
- Segregate Waste

- Use Labeled Container

For subsequent use

7. Decontamination
- Clean Work Surfaces

- Wash Hands Thoroughly

8. Final Disposal
- Follow EHS Guidelines

- Arrange for Pickup

End: Experiment Complete
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Caption: Workflow for the safe handling and disposal of Propoxybenzene in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propoxybenzene | CAS#:622-85-5 | Chemsrc [chemsrc.com]

2. hazmatschool.com [hazmatschool.com]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

4. osha.gov [osha.gov]

5. bp.com [bp.com]

6. Benzene, propoxy- | C9H12O | CID 12155 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. nj.gov [nj.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Benzene,
propoxy-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152792#personal-protective-equipment-for-handling-
benzene-propoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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